Cas no 2229267-41-6 (O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine)

• Product Name: O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine
• CAS No: 2229267-41-6
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• CID: 6257752
• PubChem ID: 165638341
• Update Time: 2025-06-08

O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine
• EN300-1992028
• O-[2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl]hydroxylamine
• 2229267-41-6

• Inchi： 1S/C6H10ClN3O/c1-10-4-9-6(7)5(10)2-3-11-8/h4H,2-3,8H2,1H3
• InChI Key： REQZBCKFFITQBX-UHFFFAOYSA-N
• SMILES： ClC1=C(CCON)N(C)C=N1

Computed Properties

• Exact Mass: 175.0512396g/mol
• Monoisotopic Mass: 175.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine

Professional Introduction to O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine (CAS No. 2229267-41-6)

O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine, a compound with the chemical identifier CAS No. 2229267-41-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a 4-chloro-1-methyl-1H-imidazol-5-yl moiety, which is a key pharmacophore that contributes to its unique chemical and biological properties.

The O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine molecule exhibits a high degree of structural complexity, which is reflected in its synthesis and reactivity. The presence of the hydroxylamine functional group at the ethyl chain terminus enhances its potential as a precursor in medicinal chemistry. This functional group is known for its ability to participate in various chemical reactions, making it a versatile building block for drug design.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of new drugs. The 4-chloro-1-methyl-1H-imidazol-5-yl moiety, a prominent feature of this compound, is part of a larger class of imidazole derivatives that have shown promise in various therapeutic applications. Imidazole-based compounds are widely recognized for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of the chloro substituent further modulates the electronic and steric properties of the molecule, enhancing its interaction with biological targets.

The synthesis of O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled chemists to optimize the production process, making it more efficient and scalable. This compound's synthesis often involves the reaction of halogenated imidazoles with hydroxylamine derivatives, followed by purification steps to isolate the desired product.

In vitro studies have begun to unravel the pharmacological profile of O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine. Preliminary data suggest that this compound exhibits significant activity against certain pathogens and inflammatory conditions. The hydroxylamine group plays a crucial role in these interactions by facilitating hydrogen bonding and other non-covalent interactions with biological targets. These interactions are essential for modulating cellular processes and achieving therapeutic effects.

The potential applications of O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylhydroxylamine extend beyond traditional pharmaceuticals. Researchers are exploring its use in biotechnology and agrochemicals, where its unique chemical properties could provide novel solutions for complex challenges. The compound's ability to undergo selective modifications makes it an attractive candidate for custom synthesis tailored to specific industrial needs.

The development of new synthetic routes for O-2-(4-chloro-1-methyl-1H-imidazol-5-yilethylhydroxylamine continues to be an area of active investigation. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods, reducing waste and energy consumption. These innovations align with global efforts to promote environmentally friendly practices in chemical manufacturing.

The future prospects for O-2-(4-chloro-l-methyl-lH-imidazol-S-yilethylethanolamine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into clinical trials and market-ready products. The compound's unique structure and properties make it a valuable asset in the pharmaceutical arsenal, offering new hope for treating various diseases.

In conclusion, O-O(4-chloro-l-methyl-lH-imidazol-S-yilethylethanolamine (CAS No. 2229267416) stands as a testament to the progress being made in medicinal chemistry. Its complex molecular architecture and versatile reactivity position it as a key player in drug discovery efforts worldwide. As research continues to uncover new applications and synthetic strategies, this compound promises to contribute significantly to advancements in healthcare and biotechnology.